5,5-Dimethyl-1-cyclopentenyl trifluoromethanesulfonate

• CAS No.: 153580-03-1
• Molecular Formula: C8H11F3O3S
• Molecular Weight: 244.23 g/mol
• IUPAC Name: (5,5-dimethylcyclopenten-1-yl) trifluoromethanesulfonate
• InChI: InChI=1S/C8H11F3O3S/c1-7(2)5-3-4-6(7)14-15(12,13)8(9,10)11/h4H,3,5H2,1-2H3
• InChI Key: SEAXRDLUZSGVKL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC=C1OS(=O)(=O)C(F)(F)F)C

Description

5,5-Dimethyl-1-cyclopentenyl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C8H11F3O3S and its molecular weight is 244.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,2-dimethylcyclopentanone T6.1 (available from ChemSampCo) (3.00 g, 26.75 mmol) in THF (100 mL), was slowly added LDA (14.7 mL, 2.0 M, in heptane) at −78° C. The resulting mixture was stirred at −78° C. for 1 hour. A solution of N-phenyltriflamide (10.00 g, 28.00 mmol) was added to the mixture at −78° C., and stirring was continued at 0° C. for 2 hours and then at room temperature overnight. The reaction mixture was extracted with hexane (80×2 mL). The organic layer was washed with saturated Na2CO3 (30 mL), brine (20 mL), and dried with MgSO4. The solvent was removed, and the residue was purified by CombiFlash® chromatography (eluant was EtOAc and hexane) to give T6.2. 1H NMR (CDCl3) δ ppm 1.16 (s, 6H), 1.86 (t, J=7.1 Hz, 2H), 2.36 (t, J=7.1 Hz, 2H), 5.56 (m, 1H).